Cas no 834861-81-3 (L-Lysinamide, L-seryl-L-histidyl-L-histidyl-)

L-Lysinamide, L-seryl-L-histidyl-L-histidyl- structure
834861-81-3 structure
Product name:L-Lysinamide, L-seryl-L-histidyl-L-histidyl-
CAS No:834861-81-3
MF:C21H34N10O5
MW:506.55866
CID:1808377
PubChem ID:71415384

L-Lysinamide, L-seryl-L-histidyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

    • L-Lysinamide, L-seryl-L-histidyl-L-histidyl-
    • (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]hexanamide
    • L-Seryl-L-histidyl-L-histidyl-L-lysinamide
    • 834861-81-3
    • DTXSID30834799
    • Inchi: InChI=1S/C21H34N10O5/c22-4-2-1-3-15(18(24)33)29-20(35)17(6-13-8-26-11-28-13)31-21(36)16(5-12-7-25-10-27-12)30-19(34)14(23)9-32/h7-8,10-11,14-17,32H,1-6,9,22-23H2,(H2,24,33)(H,25,27)(H,26,28)(H,29,35)(H,30,34)(H,31,36)/t14-,15-,16-,17-/m0/s1
    • InChI Key: STZGSLKKURJHMM-QAETUUGQSA-N
    • SMILES: C1=C(NC=N1)CC(C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CC2=CN=CN2)NC(=O)C(CO)N

Computed Properties

  • Exact Mass: 506.27136422g/mol
  • Monoisotopic Mass: 506.27136422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 16
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 260Ų

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